Cas no 196100-87-5 (2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid
• CAS No: 196100-87-5
• CID: 4631959
• Update Time: 2025-05-20

2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid

2-(4,5,6,7-Tetrahydro-1H-indazol-3-yl)acetic Acid: A Comprehensive Overview

The compound 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid, identified by the CAS number 196100-87-5, is a biologically active molecule with significant potential in various fields of research and application. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their diverse pharmacological properties and structural versatility.

Recent studies have highlighted the role of indazole derivatives in modulating cellular signaling pathways and exhibiting potent biological activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid exhibits remarkable anti-inflammatory and antioxidant properties. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

The chemical structure of this compound is characterized by a tetrahydroindazole ring system fused with an acetic acid moiety. This unique structure allows for extensive functionalization and modification, making it a valuable scaffold for drug discovery efforts. The tetrahydroindazole ring contributes to the compound's stability and bioavailability, while the acetic acid group enhances its solubility and ability to interact with biological targets.

In terms of applications, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid has shown promise in the field of oncology. Preclinical studies have revealed its ability to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, this compound has demonstrated potential as a modulator of neurodegenerative diseases due to its ability to protect against oxidative stress and inflammation.

The synthesis of this compound involves a multi-step process that typically includes the formation of the tetrahydroindazole ring followed by the introduction of the acetic acid group. Researchers have explored various synthetic strategies to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

In conclusion, 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid, CAS No. 196100-87-5, represents a compelling molecule with wide-ranging applications in drug discovery and development. Its unique chemical structure and diverse biological activities make it a valuable tool for researchers in academia and industry alike.